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molecular formula C14H17NO2 B8781878 2,6-Piperidinedione, 4,4-dimethyl-1-(phenylmethyl)- CAS No. 106754-11-4

2,6-Piperidinedione, 4,4-dimethyl-1-(phenylmethyl)-

Cat. No. B8781878
CAS RN: 106754-11-4
M. Wt: 231.29 g/mol
InChI Key: ZQADGHDZWLYXBI-UHFFFAOYSA-N
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Patent
US08329699B2

Procedure details

To a solution of 4,4-dimethylpiperidine-2,6-dione (2.0 g, 14.2 mmol) in acetone (50 mL) was added K2CO3 (3.92 g, 28.3 mmol) followed by (bromomethyl)benzene (1.85 mL, 15.6 mmol). The reaction mixture was heated at 50° C. for 4 h then cooled to room temperature and stirred overnight. The thick white precipitate present was removed via filtration, rinsing with acetone. The filtrate was concentrated and purified by SiO2 chromatography (10% to 50% EtOAc/hexanes) to afford 3.0 g (92%) of 1-benzyl-4,4-dimethylpiperidine-2,6-dione as a white solid.
Name
4,4-dimethylpiperidine-2,6-dione
Quantity
2 g
Type
reactant
Reaction Step One
Name
K2CO3
Quantity
3.92 g
Type
reactant
Reaction Step One
Name
acetone
Quantity
50 mL
Type
solvent
Reaction Step One
Name
(bromomethyl)benzene
Quantity
1.85 mL
Type
reactant
Reaction Step Two
Name
1-benzyl-4,4-dimethylpiperidine-2,6-dione
Yield
92%

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1([CH3:10])[CH2:7][C:6](=[O:8])[NH:5][C:4](=[O:9])[CH2:3]1.C([O-])([O-])=O.[K+].[K+].Br[CH2:18][C:19]1[CH:24]=[CH:23][CH:22]=[CH:21][CH:20]=1>CC(C)=O>[CH2:18]([N:5]1[C:6](=[O:8])[CH2:7][C:2]([CH3:10])([CH3:1])[CH2:3][C:4]1=[O:9])[C:19]1[CH:24]=[CH:23][CH:22]=[CH:21][CH:20]=1 |f:1.2.3|

Inputs

Step One
Name
4,4-dimethylpiperidine-2,6-dione
Quantity
2 g
Type
reactant
Smiles
CC1(CC(NC(C1)=O)=O)C
Name
K2CO3
Quantity
3.92 g
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Name
acetone
Quantity
50 mL
Type
solvent
Smiles
CC(=O)C
Step Two
Name
(bromomethyl)benzene
Quantity
1.85 mL
Type
reactant
Smiles
BrCC1=CC=CC=C1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
50 °C
Stirring
Type
CUSTOM
Details
stirred overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
then cooled to room temperature
CUSTOM
Type
CUSTOM
Details
The thick white precipitate present was removed via filtration
WASH
Type
WASH
Details
rinsing with acetone
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated
CUSTOM
Type
CUSTOM
Details
purified by SiO2 chromatography (10% to 50% EtOAc/hexanes)

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
1-benzyl-4,4-dimethylpiperidine-2,6-dione
Type
product
Smiles
C(C1=CC=CC=C1)N1C(CC(CC1=O)(C)C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 3 g
YIELD: PERCENTYIELD 92%
YIELD: CALCULATEDPERCENTYIELD 91.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.